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Compound of Interest |

p-
Compound Name: Dimethylaminodiazobenzenesulfo
nic acid

Cat. No.: B092230

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-
Dimethylaminodiazobenzenesulfonic acid. Due to the limited availability of direct
quantitative data for the acid form, this guide also includes solubility information for its more
commonly studied sodium salt, Methyl orange. This document is intended to be a valuable
resource for laboratory researchers, chemists, and professionals in the field of drug
development who require detailed information on the solubility characteristics and handling of
this compound.

Core Compound Information

e Compound Name: p-Dimethylaminodiazobenzenesulfonic acid

Synonyms: 4-[[4-(dimethylamino)phenyl]lazo]lbenzenesulfonic acid, Methyl orange (acid form)

Molecular Formula: C14H1sN303S

Molecular Weight: 305.35 g/mol

CAS Number: 502-02-3
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Solubility Data

Quantitative solubility data for p-Dimethylaminodiazobenzenesulfonic acid is not widely
available in published literature. However, data for its sodium salt, Methyl orange (CAS 547-58-
0), provides a close approximation and is summarized below. It is important to note that the
solubility of the free acid may differ, particularly in aqueous solutions with varying pH.

Solvent Solubility (g/L) Temperature (°C) Notes

Solubility of Methyl

Water 5 20 orange (sodium salt).

[1](2]

N Solubility of Methyl
Ethanol 0.3 Not Specified ]
orange (sodium salt).

Solubility of Methyl

2-Methoxyethanol 20 Not Specified )
orange (sodium salt).
Quialitative data for
Diethyl Ether Insoluble Not Specified Methyl orange
(sodium salt).[1]
Qualitative data for
Pyrimidine Soluble Not Specified Methyl orange

(sodium salt).

Qualitative Solubility of Methyl Orange (Sodium Salt):

Water: Soluble, especially in hot water.[3]

Ethanol: Soluble.[3]

Acetone: Soluble.

Chloroform: Soluble.

Ether: Insoluble.[3]
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¢ Alcohol: Insoluble.[1][3]

Experimental Protocols

While a specific, standardized protocol for determining the solubility of p-
Dimethylaminodiazobenzenesulfonic acid is not readily available, a general method for
sparingly soluble solids can be adapted. The following protocol is a composite of established
laboratory techniques.

Protocol: Determination of Solubility via the Shake-Flask Method

e Preparation of Saturated Solution:

[¢]

Accurately weigh an excess amount of p-Dimethylaminodiazobenzenesulfonic acid.

[¢]

Transfer the solid to a sealed, screw-cap vial containing a known volume of the desired
solvent.

[¢]

Place the vial in a constant temperature bath equipped with a shaker or rotator.

o

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o Allow the vial to stand undisturbed in the constant temperature bath until the excess solid
has settled.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
pipette to match the bath temperature, ensuring no solid particles are transferred.

o Filter the collected supernatant through a syringe filter (e.g., 0.22 um PTFE) to remove
any remaining micro-particles.

e Analysis:

o Dilute the filtered supernatant with a suitable solvent to a concentration within the linear
range of the analytical instrument.
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o Determine the concentration of the dissolved solid using a validated analytical method,
such as UV-Vis spectrophotometry (utilizing the compound's known absorbance
maximum) or High-Performance Liquid Chromatography (HPLC).

e Calculation:

o Calculate the solubility using the determined concentration and the dilution factor. Express
the result in grams per liter (g/L) or moles per liter (mol/L).

Mandatory Visualizations

To aid in the understanding of the compound's synthesis and the experimental workflow for
solubility determination, the following diagrams have been generated using the DOT language.
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Synthesis of p-Dimethylaminodiazobenzenesulfonic Acid
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Caption: Synthesis pathway for p-Dimethylaminodiazobenzenesulfonic acid.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of p-
Dimethylaminodiazobenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092230#solubility-of-p-
dimethylaminodiazobenzenesulfonic-acid-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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